Cas no 1440961-40-9 (tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride)

• Product Name: tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride
• CAS No: 1440961-40-9
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5366164
• Update Time: 2025-06-13

tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-12-5-4-6-15(9-12)7-11(8-15)10-16/h11-12H,4-10,16H2,1-3H3,(H,17,18)
• InChI Key： AFNSEJODTDBWKM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCC2(CC(CN)C2)C1

Additional information on tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride

Comprehensive Overview of tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride (CAS No. 1440961-40-9)

The compound tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride (CAS No. 1440961-40-9) is a specialized spirocyclic derivative with significant potential in pharmaceutical and biochemical research. Its unique spiro[3.5]nonane core structure, combined with a tert-butyl carbamate moiety, makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly focusing on this compound due to its structural versatility and potential applications in neurodegenerative disease research, a topic of high interest in modern medicine.

One of the key features of tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride is its aminomethyl functional group, which enhances its reactivity and binding affinity to biological targets. This property aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with high specificity. The hydrochloride salt form further improves its solubility, a critical factor for bioavailability—a frequently searched topic in pharmaceutical forums and AI-driven research platforms.

From a synthetic chemistry perspective, the spirocyclic scaffold of this compound offers advantages in conformational rigidity, which is often explored in drug design to reduce off-target effects. This aligns with the growing demand for low-toxicity therapeutics, a recurring theme in public health discussions. The compound’s CAS No. 1440961-40-9 is frequently referenced in patent literature, highlighting its industrial relevance in small-molecule drug development.

In the context of green chemistry, another trending topic, the synthesis of tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride can be optimized using catalytic methods to minimize waste. This resonates with the pharmaceutical industry’s push toward sustainable manufacturing, a subject widely discussed in academic and corporate sustainability reports. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, addressing common queries about quality control in chemical synthesis.

Beyond its pharmaceutical applications, the compound’s spiro[3.5]nonane backbone is of interest in material science, particularly for designing functional polymers. This interdisciplinary appeal makes it a recurring keyword in cross-disciplinary research databases. As the scientific community continues to explore structure-activity relationships (SAR), compounds like tert-butyl N-[7-(aminomethyl)spiro[3.5]nonan-2-yl]carbamate hydrochloride remain at the forefront of innovation.

In summary, CAS No. 1440961-40-9 represents a multifaceted compound with applications spanning drug discovery, biochemistry, and material engineering. Its relevance to neuropharmacology and sustainable chemistry ensures its continued prominence in both academic and industrial research, addressing some of the most pressing questions in modern science.